Cas no 116454-33-2 (4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI))

• Product Name: 4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI)
• CAS No: 116454-33-2
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 131212
• PubChem ID: 15921404
• Update Time: 2025-04-19

4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Octadien-2-one,3-methyl-, [R-(E,Z)]- (9CI)
• 4,6-Octadien-2-one, 3-methyl-, [R-(E,Z)]- (9CI)
• (3R,4E,6Z)-3-methylocta-4,6-dien-2-one
• 116454-33-2

• Inchi： 1S/C9H14O/c1-4-5-6-7-8(2)9(3)10/h4-8H,1-3H3/b5-4-,7-6+/t8-/m1/s1
• InChI Key： PNFIYBQOUPIIHJ-SOIHFEEHSA-N
• SMILES： O=C(C)[C@@H](/C=C/C=C\C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07